2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C24H22N2O4S/c27-23(28)21-14-31-22(25-21)15-9-11-26(12-10-15)24(29)30-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,27,28)
• InChI Key: HENQIDUUJPCJQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=CS2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-thiazole-4-carboxylic acid is C22H23NO4 . Its IUPAC name is {1-[(9H-fluoren-9-yl)methoxy]carbonyl}-4-piperidinylacetic acid . The compound’s molecular weight is approximately 365.43 g/mol .

Physical And Chemical Properties Analysis

• Purity : Approximately 97%

Scientific Research Applications

Antimicrobial Activity

Studies have shown that thiazole derivatives exhibit antimicrobial activity. For instance, new pyridine derivatives synthesized from 2-amino-substituted benzothiazoles demonstrated variable and modest activity against investigated strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011). This suggests that thiazole-containing compounds, including the target compound, may have potential applications in developing new antimicrobial agents.

Fluorescence Applications

The organic fluorophores derived from thiazolo[3,2-a]pyridine compounds have been identified as the main ingredients and fluorescence origins in carbon dots with high fluorescence quantum yields (Shi et al., 2016). This highlights the role of thiazole derivatives in fluorescence and imaging applications, indicating potential research uses of the target compound in creating fluorescent markers or probes.

Carboxylic Acid Applications in Biomaterials

The method for determining carbonyl groups in cellulosics by fluorescence labeling has been validated for its effectiveness, showcasing the utility of carboxylic acid derivatives in analytical chemistry and materials science (Roehrling et al., 2002). This suggests that the carboxylic acid functionality in the target compound could be explored for similar analytical and material characterization applications.

Synthetic Methodologies

The synthesis of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid via N-Fmoc-thiourea indicates the compound's relevance in synthetic chemistry, particularly in peptide synthesis (Le & Goodnow, 2004). The incorporation of fluorenyl and thiazole structures into peptides suggests the potential of the target compound in facilitating or enhancing peptide synthesis methodologies.

Biomedical Imaging

Compounds with fluorene and thiazole moieties have been explored for biomedical imaging applications. For example, the development of fluorine-18-labeled antagonists for 5-HT1A receptors based on structural modifications demonstrates the utility of such compounds in creating radiotracers for positron emission tomography (PET) imaging (Lang et al., 1999). This suggests potential applications of the target compound in the development of new imaging agents for neuroscience research.

Safety and Hazards

• Safety Data Sheet : Link